Cas no 85657-09-6 ((S)-pyrrolidin-2-ylmethanethiol hcl)

• Product Name: (S)-pyrrolidin-2-ylmethanethiol hcl
• CAS No: 85657-09-6
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 2191753
• PubChem ID: 10374446
• Update Time: 2025-11-01

(S)-pyrrolidin-2-ylmethanethiol hcl Chemical and Physical Properties

Names and Identifiers

• (S)-pyrrolidin-2-ylmethanethiol hcl
• 85657-09-6
• [(2S)-pyrrolidin-2-yl]methanethiol
• (S)-Pyrrolidin-2-ylmethanethiol
• EN300-2983401
• 2-Pyrrolidinemethanethiol,(S)-
• AKOS006350945
• SCHEMBL18358881

• Inchi： 1S/C5H11NS/c7-4-5-2-1-3-6-5/h5-7H,1-4H2/t5-/m0/s1
• InChI Key： LKQWWEHOLGUDAQ-YFKPBYRVSA-N
• SMILES： SC[C@@H]1CCCN1

Computed Properties

• Exact Mass: 117.06122053Da
• Monoisotopic Mass: 117.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 13Ų

Additional information on (S)-pyrrolidin-2-ylmethanethiol hcl

Recent Advances in the Study of (S)-Pyrrolidin-2-ylmethanethiol HCl (CAS: 85657-09-6) and Its Applications in Chemical Biology and Medicine

(S)-Pyrrolidin-2-ylmethanethiol HCl (CAS: 85657-09-6) is a chiral compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiol-functionalized pyrrolidine scaffold, serves as a key intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, receptor modulators, and prodrugs. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies for neurological disorders, cancer, and infectious diseases.

One of the most notable advancements in the study of (S)-pyrrolidin-2-ylmethanethiol HCl is its role as a building block for the synthesis of cysteine protease inhibitors. Cysteine proteases are implicated in numerous pathological processes, such as tumor metastasis, viral replication, and inflammatory responses. Researchers have successfully incorporated this compound into peptidomimetic structures, resulting in potent inhibitors with improved selectivity and pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (S)-pyrrolidin-2-ylmethanethiol HCl exhibited nanomolar inhibitory activity against cathepsin B, a protease associated with cancer progression.

In addition to its applications in protease inhibition, (S)-pyrrolidin-2-ylmethanethiol HCl has been investigated for its potential in modulating neurotransmitter systems. The compound's ability to interact with GABAergic and glutamatergic receptors has made it a promising candidate for the treatment of neurological disorders such as epilepsy and anxiety. Recent preclinical studies have shown that structural analogs of this compound can cross the blood-brain barrier and exhibit anxiolytic effects without significant sedation, as reported in a 2022 Neuropharmacology article.

The synthesis and scalability of (S)-pyrrolidin-2-ylmethanethiol HCl have also been areas of active research. Advances in asymmetric synthesis and green chemistry have enabled the production of this compound with high enantiomeric purity and reduced environmental impact. A 2023 Organic Process Research & Development paper highlighted a novel catalytic method that achieves >99% enantiomeric excess while minimizing waste generation, addressing one of the key challenges in large-scale pharmaceutical manufacturing.

Looking ahead, the potential of (S)-pyrrolidin-2-ylmethanethiol HCl extends beyond its current applications. Ongoing research is exploring its utility in bioconjugation chemistry, where its thiol group can be leveraged for site-specific protein modification and antibody-drug conjugate development. Furthermore, its chiral nature makes it a valuable tool for studying stereoselective biological interactions, offering insights into drug-receptor binding mechanisms. As the field of chemical biology continues to evolve, (S)-pyrrolidin-2-ylmethanethiol HCl is poised to remain a compound of significant interest for both academic and industrial researchers.